Cas no 77822-84-5 (1,3-Benzodioxol-5-amine,N-(3-pyridinylmethylene)-)

• Product Name: 1,3-Benzodioxol-5-amine,N-(3-pyridinylmethylene)-
• CAS No: 77822-84-5
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• MDL: MFCD01762374
• CID: 574263
• PubChem ID: 926170
• Update Time: 2025-06-08

1,3-Benzodioxol-5-amine,N-(3-pyridinylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-5-amine,N-(3-pyridinylmethylene)-
• N-(1,3-benzodioxol-5-yl)-1-pyridin-3-ylmethanimine
• (1E)-N-(2H-1,3-benzodioxol-5-yl)-1-(pyridin-3-yl)methanimine
• 77822-84-5
• N-(3-Pyridinylmethylene)-1,3-benzodioxol-5-amine
• 1,3-Benzodioxol-5-amine, N-(3-pyridinylmethylene)-
• MS-9989
• AKOS022170528
• N-(Benzo[d][1,3]dioxol-5-yl)-1-(pyridin-3-yl)methanimine
• 5-(1-aza-2-(3-pyridyl)vinyl)benzo[d]1,3-dioxolene
• MFCD01762374

• MDL： MFCD01762374
• Inchi： 1S/C13H10N2O2/c1-2-10(7-14-5-1)8-15-11-3-4-12-13(6-11)17-9-16-12/h1-8H,9H2/b15-8+
• InChI Key： VZPLXGRDUJLQES-OVCLIPMQSA-N
• SMILES： O1COC2C=CC(=CC1=2)/N=C/C1C=NC=CC=1

Computed Properties

• Exact Mass: 226.074228
• Monoisotopic Mass: 226.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7
• XLogP3: 2

Experimental Properties

• Density: 1.26
• Boiling Point: 418.7°C at 760 mmHg
• Flash Point: 207°C
• Refractive Index: 1.631

Additional information on 1,3-Benzodioxol-5-amine,N-(3-pyridinylmethylene)-

1,3-Benzodioxol-5-amine, N-(3-pyridinylmethylene)- (CAS No: 77822-84-5)

The compound 1,3-Benzodioxol-5-amine, N-(3-pyridinylmethylene)- (CAS No: 77822-84-5) is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its benzodioxole ring system, which is fused with an amine group and a pyridine-derived substituent. The presence of these functional groups makes it a versatile molecule for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of benzodioxole derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The N-(3-pyridinylmethylene) group in this compound introduces additional electronic and steric effects, enhancing its potential as a building block for drug design. Researchers have demonstrated that such structures can exhibit antioxidant, anti-inflammatory, and even anticancer properties, making them valuable candidates for further investigation.

From a synthetic perspective, the preparation of 1,3-Benzodioxol-5-amine, N-(3-pyridinylmethylene)- involves a combination of classical organic synthesis techniques and modern catalytic methods. The incorporation of the pyridine ring is typically achieved through condensation reactions or coupling processes, depending on the desired regiochemistry. The stability of the molecule under various reaction conditions has been thoroughly examined, revealing its suitability for large-scale synthesis in an industrial setting.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecular architectures. By leveraging its benzodioxole core, chemists can explore diverse substitution patterns to tailor the molecule's properties for specific therapeutic targets. For instance, recent research has focused on its use in designing Hormone Replacement Therapy (HRT) agents, where the molecule's ability to interact with estrogen receptors has shown significant promise.

In terms of pharmacokinetics, studies have indicated that 1,3-Benzodioxol-5-amine, N-(3-pyridinylmethylene)- exhibits favorable absorption profiles in preclinical models. Its ability to cross cellular membranes efficiently suggests that it could serve as an effective delivery vehicle for bioactive agents. Additionally, preliminary toxicity studies have demonstrated that the compound has a relatively low toxicity profile at therapeutic concentrations, further supporting its potential for clinical development.

The integration of computational chemistry tools has also played a pivotal role in understanding the behavior of this compound at the molecular level. Advanced molecular docking studies have revealed that the pyridine substituent can act as a key interaction site for protein targets, enhancing binding affinity and selectivity. These insights are crucial for guiding future optimization efforts aimed at improving the compound's efficacy and reducing off-target effects.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinically relevant therapeutics. Its unique combination of structural features positions it as a valuable asset in the ongoing quest for innovative treatments across multiple therapeutic areas.